Cas no 2196149-74-1 (N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide)

• Product Name: N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide
• CAS No: 2196149-74-1
• MF: C₁₆H₁₇N₅OS
• MW: 327.404081106186
• CID: 6307930
• PubChem ID: 145891613
• Update Time: 2025-05-24

N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide
• Z1239481146
• N-(cyanomethyl)-N-cyclopentyl-4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxamide
• 2196149-74-1
• EN300-26681439

• Inchi： 1S/C16H17N5OS/c1-11-13(23-15(20-11)14-18-8-4-9-19-14)16(22)21(10-7-17)12-5-2-3-6-12/h4,8-9,12H,2-3,5-6,10H2,1H3
• InChI Key： FVMYDJPUIICSEC-UHFFFAOYSA-N
• SMILES： S1C(C2N=CC=CN=2)=NC(C)=C1C(N(CC#N)C1CCCC1)=O

Computed Properties

• Exact Mass: 327.11538136g/mol
• Monoisotopic Mass: 327.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Additional information on N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide

Comprehensive Overview of N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide (CAS No. 2196149-74-1)

N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide (CAS No. 2196149-74-1) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrimidine-thiazole hybrid scaffold, which is increasingly recognized for its versatile biological activities. The presence of a cyanomethyl and cyclopentyl moiety further enhances its potential as a building block for drug discovery. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to its core could yield derivatives with improved efficacy and selectivity.

In recent years, the demand for heterocyclic compounds like N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide has surged due to their applications in kinase inhibition and antimicrobial development. The compound's pyrimidine ring is a common pharmacophore in FDA-approved drugs, making it a hotspot for medicinal chemistry studies. Additionally, its thiazole component is known for its role in enhancing metabolic stability, a critical factor in drug design. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with minimal off-target effects.

The synthesis of CAS No. 2196149-74-1 involves multi-step organic reactions, often starting with the condensation of 4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxylic acid with N-cyclopentyl-cyanomethylamine. Optimizing this process for high yield and purity is a key focus in industrial labs, especially given the compound's potential as an intermediate in larger-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

From a commercial perspective, N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide is listed by several chemical suppliers as a research-grade material, often with >95% purity. Its pricing and availability fluctuate based on demand from biotech and pharmaceutical sectors. Notably, the compound has been referenced in patent filings related to cancer therapeutics and inflammatory diseases, though its exact mechanisms remain under investigation. This aligns with growing public interest in novel drug candidates and personalized treatment options.

Environmental and safety profiles of CAS No. 2196149-74-1 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring solvent-free or catalytic routes to synthesize this compound, reducing waste and energy consumption. Such efforts resonate with the broader push for sustainable science, a topic frequently searched by academics and industry professionals alike.

In summary, N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material science—highlight its relevance in addressing contemporary challenges. As scientific inquiries into its properties deepen, this compound may well emerge as a cornerstone in next-generation therapeutic agents and functional materials.